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Compound of Interest

Compound Name: 3'-(Trifluoromethyl)acetophenone

Cat. No.: B147564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3'-(Trifluoromethyl)acetophenone is a substituted acetophenone that serves as a valuable

intermediate in the synthesis of various organic compounds, particularly in the pharmaceutical

and agrochemical industries.[1] Its trifluoromethyl group imparts unique electronic properties

that are often sought after in the design of bioactive molecules. A thorough understanding of its

physical properties is crucial for its effective handling, application in synthetic protocols, and for

the characterization of its derivatives. This technical guide provides a comprehensive overview

of the key physical properties of 3'-(Trifluoromethyl)acetophenone, along with detailed

experimental protocols for their determination.

Core Physical Properties
The physical characteristics of 3'-(Trifluoromethyl)acetophenone are summarized in the table

below. These properties are essential for predicting its behavior in various solvents and under

different experimental conditions.
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Property Value

Molecular Formula C₉H₇F₃O[2]

Molecular Weight 188.15 g/mol [2]

Appearance
Colorless to slightly yellow or orange-red

liquid[1][3]

Boiling Point 198-200 °C (lit.)[1][3][4][5]

Melting Point Not Applicable (liquid at room temperature)[1]

Density 1.235 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.4611 (lit.)

Water Solubility 620 mg/L at 25 °C[1][5]

CAS Number 349-76-8[2]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standardized methodologies for measuring the key physical constants

of liquid compounds like 3'-(Trifluoromethyl)acetophenone.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small quantity of

liquid is the capillary method.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath)

Thermometer

Small test tube (fusion tube)
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Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 3'-(Trifluoromethyl)acetophenone is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with

the thermometer bulb.

The entire assembly is immersed in a heating bath (Thiele tube or oil bath).

The bath is heated slowly and evenly.

As the temperature rises, a stream of bubbles will begin to emerge from the open end of the

capillary tube.

The heating is discontinued when a steady and continuous stream of bubbles is observed.

The temperature at which the liquid begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Density Determination (Pycnometer Method)
Density is the mass of a substance per unit volume. For liquids, a pycnometer (a small,

calibrated glass flask) provides a precise method for density determination.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Constant temperature bath
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Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g.,

25 °C) until it reaches thermal equilibrium. The volume is adjusted to the calibration mark,

and the pycnometer is reweighed.

The pycnometer is emptied, dried, and then filled with 3'-(Trifluoromethyl)acetophenone.

The filled pycnometer is brought to the same constant temperature as the water, the volume

is adjusted, and it is weighed again.

The density of the liquid is calculated using the formula: Density = (mass of liquid) / (volume

of liquid) where the volume of the liquid is determined from the mass of the water and the

known density of water at that temperature.

Refractive Index Determination (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is often used to identify and assess the purity of

liquid compounds.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper or pipette

Procedure:

The prisms of the Abbe refractometer are cleaned with a soft tissue and a suitable solvent

(e.g., ethanol or acetone) and allowed to dry completely.

The instrument is calibrated using a standard liquid with a known refractive index, often

distilled water.
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A few drops of 3'-(Trifluoromethyl)acetophenone are placed on the surface of the lower

prism using a dropper.

The prisms are closed and locked.

The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into

focus.

The adjustment knob is turned until the boundary between the light and dark fields is sharp

and coincides with the intersection of the crosshairs.

If a color fringe is observed, the compensator is adjusted to eliminate it.

The refractive index is read directly from the instrument's scale. The temperature should be

maintained at a constant value (e.g., 20 °C) using the water circulator.

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of a liquid chemical such as 3'-(Trifluoromethyl)acetophenone.
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Caption: Workflow for the determination of physical properties.

Conclusion
The physical properties of 3'-(Trifluoromethyl)acetophenone are well-defined and essential

for its application in research and development. The experimental protocols outlined in this

guide provide a framework for the accurate and reliable determination of these properties.

Adherence to these standardized methods ensures data quality and consistency, which are

paramount in scientific and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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